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Compound of Interest

Compound Name: Sodium silicate

Cat. No.: B7802311 Get Quote

This guide provides a comprehensive evaluation of sodium silicate as a concrete admixture,

presenting a comparative analysis with other common admixtures, namely polycarboxylate

superplasticizers and fly ash. The information is intended for researchers and professionals in

materials science and civil engineering, with a focus on experimental data and standardized

testing protocols.

Mechanism of Action
Sodium silicate, also known as waterglass, functions as a concrete admixture primarily

through its reaction with calcium hydroxide (Ca(OH)₂), a byproduct of Portland cement

hydration. This reaction produces additional calcium silicate hydrate (C-S-H) gel, which is the

main binding agent in concrete. The newly formed C-S-H gel fills pores and micro-cracks within

the concrete matrix, leading to increased density, strength, and durability.
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Figure 1: Chemical pathway of sodium silicate in concrete.

Performance Comparison: Sodium Silicate vs.
Alternatives
The performance of sodium silicate is evaluated against two widely used admixtures:

polycarboxylate superplasticizers (PCEs), a type of high-range water reducer, and fly ash, a

supplementary cementitious material (SCM). It is important to note that these materials have

different primary functions, and direct comparisons should be made with this in mind. The

following tables synthesize data from various studies. Disclaimer: The data is compiled from

different sources with varying mix designs and testing conditions; therefore, it should be used

for general comparison rather than direct equivalency.

Table 1: Effect on Workability and Setting Time
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Admixture Type Dosage
Effect on
Workability
(Slump)

Effect on Setting
Time

Sodium Silicate 1-5% by wt. of cement

Generally decreases

workability; can cause

rapid stiffening.

Accelerates both initial

and final setting times

significantly.[1]

Polycarboxylate

Superplasticizer

(PCE)

0.2-1.2% by wt. of

cement

Significantly increases

workability, allowing

for large slump

increase or water

reduction.

Can have a retarding

effect, which is often

controlled by

molecular structure.

Fly Ash (Class F)
15-30% replacement

of cement

Generally improves

workability and

reduces water

demand.

Tends to prolong the

setting time.[1]

Table 2: Effect on Mechanical Properties (Compressive Strength)
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Admixture Type Dosage
Effect on Early-Age
Strength (1-7 days)

Effect on Later-Age
Strength (28+ days)

Sodium Silicate 1-4% by wt. of cement

Increases early

strength due to

accelerated hydration

and C-S-H gel

formation.[1]

May show continued

strength gain, but the

primary impact is on

early strength.[1]

Polycarboxylate

Superplasticizer

(PCE)

0.2-1.2% by wt. of

cement

When used for water

reduction, significantly

increases both early

and late-age strength.

Strength

enhancement is

sustained and often

increased compared

to a control mix.

Fly Ash (Class F)
15-30% replacement

of cement

Typically reduces

early-age strength due

to its slower

pozzolanic reaction.

Significantly increases

later-age strength,

often surpassing the

control mix.[2]

Table 3: Effect on Durability Properties

Admixture Type
Effect on
Permeability/Porosity

Effect on Chloride
Resistance

Sodium Silicate

Reduces porosity and water

absorption by filling pores with

C-S-H gel.

Improves resistance to chloride

ingress due to a denser

microstructure.

Polycarboxylate

Superplasticizer (PCE)

When used for water

reduction, leads to a denser,

less permeable concrete

matrix.

Lower water-cement ratio

results in significantly improved

chloride resistance.

Fly Ash (Class F)

Refines the pore structure over

time, leading to very low

permeability.

Excellent long-term resistance

to chloride penetration due to

pore refinement and chemical

binding of chlorides.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/349232256_Setting_Time_Workability_and_Strength_Properties_of_Alkali_Activated_Fly_Ash_and_Slag_Based_Geopolymer_Concrete_Activated_with_High_Silica_Modulus_Water_Glass
https://www.researchgate.net/publication/349232256_Setting_Time_Workability_and_Strength_Properties_of_Alkali_Activated_Fly_Ash_and_Slag_Based_Geopolymer_Concrete_Activated_with_High_Silica_Modulus_Water_Glass
https://www.mdpi.com/2079-6412/13/4/696
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The evaluation of concrete admixtures relies on standardized testing procedures. The following

are summaries of key ASTM International standards used to measure the performance metrics

discussed.

Start:
Concrete Mix Preparation

Workability Test
(e.g., Slump Test)

Cast Specimens
(Cylinders/Cubes)

Setting Time Test
(ASTM C403)

End:
Data Analysis & Comparison

Curing of Specimens
(Moist Room/Water Bath)

Compressive Strength Test
(ASTM C39)

at 3, 7, 28 days

Durability Tests
(e.g., RCPT - ASTM C1202)

Click to download full resolution via product page

Figure 2: Experimental workflow for evaluating a concrete admixture.
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A. Compressive Strength Test (ASTM C39/C39M)

This test method determines the compressive strength of cylindrical concrete specimens.

Specimen Preparation: Cylindrical specimens (e.g., 100x200 mm or 150x300 mm) are cast

from fresh concrete and cured under standard conditions (moist curing) for specified

durations (e.g., 7, 28, or 90 days).

Apparatus: A calibrated compression testing machine is used. The ends of the cylinders must

be plane and perpendicular to the axis; if not, they are capped with sulfur mortar or neoprene

pads.

Procedure:

Remove the specimen from curing and wipe any surface moisture.

Measure the diameter of the cylinder to calculate the cross-sectional area.

Place the specimen on the lower platen of the testing machine, centered under the upper

bearing block.

Apply a continuous compressive axial load at a prescribed rate (e.g., 0.15 to 0.35 MPa/s)

until the specimen fails.

Record the maximum load sustained by the specimen.

Calculation: Compressive strength is calculated by dividing the maximum load by the

average cross-sectional area of the specimen.

B. Setting Time Test (ASTM C403/C403M)

This method determines the initial and final setting times of concrete by measuring the

penetration resistance of mortar sieved from the concrete mixture.

Specimen Preparation: A mortar sample is obtained by wet-sieving fresh concrete through a

4.75 mm (No. 4) sieve. The mortar is placed in a container to a depth of at least 140 mm.

Apparatus: A penetrometer with a set of standard needles of varying bearing areas is used.
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Procedure:

At regular intervals, bring a needle of appropriate size into contact with the mortar surface.

Apply a vertical force to penetrate the mortar to a depth of 25 mm in 10 seconds.

Record the force required and the elapsed time from the initial contact of cement and

water.

Repeat the procedure with needles of decreasing size as the mortar stiffens. At least six

penetrations should be made.

Calculation: The penetration resistance (force divided by needle area) is plotted against

elapsed time. The initial set is the time taken to reach a resistance of 3.5 MPa (500 psi), and

the final set is the time to reach 27.6 MPa (4000 psi).

C. Rapid Chloride Permeability Test (RCPT) (ASTM C1202)

This test provides an electrical indication of concrete's ability to resist chloride ion penetration,

which is a key indicator of its durability.

Specimen Preparation: A 50 mm thick slice is cut from a 100 mm diameter concrete cylinder.

The side surface is coated with epoxy, and the specimen is vacuum-saturated with water.

Apparatus: A test cell with two reservoirs.

Procedure:

The specimen is mounted between the two reservoirs of the test cell.

One reservoir is filled with a 3.0% sodium chloride (NaCl) solution, and the other with a 0.3

N sodium hydroxide (NaOH) solution.

A 60 V DC potential is applied across the specimen for 6 hours, with the NaCl side

connected to the negative terminal.

The electrical current passing through the specimen is recorded at regular intervals (e.g.,

every 30 minutes).
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Calculation: The total charge passed (in Coulombs) is calculated by integrating the current

over the 6-hour test period. This value is used to classify the chloride permeability of the

concrete from "High" to "Negligible".

Summary and Conclusions
Sodium silicate, polycarboxylate superplasticizers, and fly ash each offer distinct advantages

as concrete admixtures.

Sodium Silicate is most effective as an accelerator and early-strength enhancer. Its ability to

form additional C-S-H gel can improve density and reduce permeability. However, it can

negatively impact workability and cause very rapid setting, which requires careful

management on-site.

Polycarboxylate Superplasticizers are primarily used to improve workability at a low water-

cement ratio. This leads to high-strength, durable concrete with low permeability. They offer

significant flexibility in concrete design but can have a retarding effect on setting time.

Fly Ash, as a supplementary cementitious material, enhances long-term performance. While

it typically reduces early strength, it significantly improves later-age strength, workability, and

durability, particularly resistance to chemical attack and chloride ingress.

The choice of admixture depends on the specific performance requirements of the concrete,

such as the need for high early strength, improved workability, or enhanced long-term

durability. In some applications, a combination of these admixtures may be used to achieve a

desired balance of properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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